Cas no 6874-65-3 (Phosphonic acid, (1-ethylpropyl)- (8CI,9CI))
6874-65-3 structure
Product Name:Phosphonic acid, (1-ethylpropyl)- (8CI,9CI)
CAS No:6874-65-3
MF:C5H13O3P
MW:152.128682851791
CID:2685468
PubChem ID:18522864
Update Time:2024-03-01
Phosphonic acid, (1-ethylpropyl)- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, (1-ethylpropyl)- (8CI,9CI)
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- Inchi: 1S/C5H13O3P/c1-3-5(4-2)9(6,7)8/h5H,3-4H2,1-2H3,(H2,6,7,8)
- InChI Key: OMDMJIAMNPLNSN-UHFFFAOYSA-N
- SMILES: C(P(=O)(O)O)(CC)CC
Computed Properties
- Exact Mass: 152.06023127g/mol
- Monoisotopic Mass: 152.06023127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 57.5Ų
Phosphonic acid, (1-ethylpropyl)- (8CI,9CI) Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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